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Get Quote

Fundamental Physical & Chemical Properties

The table below summarizes the core physicochemical characteristics of β-myrcene.

Property Value / Description Reference

Common Name β-myrcene [1] [2]

IUPAC Name 7-Methyl-3-methylideneocta-1,6-diene [2]

CAS Number 123-35-3 [3]

Molecular
Formula

C₁₀H₁₆ [1] [3]

Molecular Weight 136.23 g/mol [1] [3]

Appearance Colourless to pale yellow clear, oily liquid [1] [3]

Odour
Description

Resinous, herbaceous, balsamic, green hop aroma [1]

Density 0.7847 g/cm³ at 25°C [1]

Boiling Point 167.1 °C at 1,013 hPa [1]
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Property Value / Description Reference

Melting Point < -10 °C [1]

Flash Point 44 °C (closed cup) [1]

Solubility Practically insoluble in water. Soluble in alcohol, chloroform, ether,
glacial acetic acid.

[1] [3]

Log P (Octanol-
Water)

4.58 (indicating high lipophilicity) [3]

Stability Unstable; polymerizes spontaneously at room temperature. Typically
stabilized with antioxidants like BHT.

[1] [3]

Hazard and Safety Information

For laboratory and industrial handling, please note the following safety classifications and hazards.

Category Details Reference

GHS Hazard
Codes

H226, H304, H315, H319 (Flammable, toxic if swallowed, causes skin

and eye irritation)

[3]

Safety Phrases P210, P301+P310, P305+P351+P338, P331 (Keep away from

heat/sparks; IF SWALLOWED: call a doctor; IF IN EYES: rinse
carefully)

[3]

Storage
Conditions

Store at 2-8°C, away from oxidizing agents and radical initiators. [3]

Toxicological
Notes

Listed on California's Prop 65 as a potential carcinogen. Animal
studies show increased kidney/liver neoplasms in rodents.

[1] [2]
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Myrcene can be produced through several methods, from traditional chemical synthesis to modern

bioengineering approaches.

Method Description Yield / Key Feature

Pyrolysis of β-
Pinene

The primary industrial method. Involves

thermal cracking of β-pinene (from
turpentine) at high temperatures

(~400°C).

Crude product is ~75-77% myrcene,

with limonene and other terpenes as
by-products. [2] [4]

Metabolic

Engineering in
*E. coli*

Engineered E. coli with heterologous

mevalonate pathway, GPPS, and
myrcene synthase (MS).

Reported yield of 58.19 ± 12.13 mg/L
with in situ two-phase extraction. [5]

Hybrid Cell-Free
System

A cell-free platform mixing enzyme-
enriched lysates from P. pastoris and E.
coli, bypassing cellular constraints.

A highly flexible platform for
prototyping biosynthesis; yields

significantly improved through
optimization. [6]

Analytical Methods for Quantification

Gas Chromatography is the standard technique for myrcene analysis, though it presents challenges due to

the compound's volatile and unstable nature [1].

Recommended Technique: Gas Chromatography (GC) coupled with a Flame Ionization Detector
(FID) or Mass Spectrometry (MS) [1].
Sample Preparation: Traditional methods like hydro-distillation and solvent extraction can lead to the

loss of volatile compounds. More modern techniques like headspace solid-phase microextraction may
be preferable to preserve the original chemical profile [1].

Biological Activities and Research Applications

Myrcene exhibits a range of biological properties that are of interest for drug development, though most data

is from pre-clinical studies [1].
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Key Postulated Mechanisms

Myrcene

Reported Biological Effects

Analgesic Anti-inflammatory Anxiolytic Sedative Antioxidant

Suppression of
NF-κB Activity

Modulation of
Neurotransmitter Systems
(e.g., GABA, Dopamine)

Interaction with
TRPV1 Channels Antioxidant Action

Click to download full resolution via product page

Figure: A simplified overview of myrcene's biological effects and postulated mechanisms of action. The

dashed lines indicate proposed, but not fully elucidated, pathways.

Analgesic & Anti-inflammatory: Myrcene has demonstrated analgesic effects in animal models. A

key mechanism is the suppression of TNFα-induced NF-κB activity, a major pathway in the
inflammatory response [1] [3].

Anxiolytic & Sedative: Myrcene is reported to have calming and sedative effects. It is considered a
major contributor to the sedative "couch-lock" effect in certain cannabis strains [1].

Antioxidant: Myrcene exhibits free radical-scavenging properties, contributing to its potential anti-
ageing and protective effects [1].

Key Information for Professionals

Regulatory Status: In 2018, the U.S. FDA withdrew authorization for myrcene as a synthetic food

additive due to the Delaney Clause. However, the FDA also stated there was no immediate safety
concern, and it remains a natural component in many foods and beverages [1] [2].

Research Gap: While animal studies show promising therapeutic benefits, robust clinical trials in
humans are lacking, indicating a significant area for future investigation [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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